Cas no 849501-57-1 (Decyl 4-(pyren-1-YL)butanoate)

• Product name: Decyl 4-(pyren-1-YL)butanoate
• CAS No: 849501-57-1
• MF: C₃₀H₃₆O₂
• MW: 428.606
• CID: 2806509
• PubChem ID: 71406622

Decyl 4-(pyren-1-YL)butanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL154531
• DTXSID90827223
• 849501-57-1
• DECYL 4-(PYREN-1-YL)BUTANOATE
• Decyl 4-(pyren-1-YL)butanoate

• Inchi： InChI=1S/C30H36O2/c1-2-3-4-5-6-7-8-9-22-32-28(31)15-11-12-23-16-17-26-19-18-24-13-10-14-25-20-21-27(23)30(26)29(24)25/h10,13-14,16-21H,2-9,11-12,15,22H2,1H3
• InChI Key： RPUOASDSFVSAPI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 428.271530387Da
• Monoisotopic Mass: 428.271530387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 14
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 26.3Ų